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A comprehensive technical guide for researchers, scientists, and drug development

professionals detailing the discovery, synthesis, and historical significance of

bis(dimethylamino)methane.

Bis(dimethylamino)methane, a seemingly simple aminal, holds a significant place in the

landscape of organic chemistry. Its journey from a laboratory curiosity to a versatile reagent is a

story of fundamental chemical principles and their application in synthesis. This guide provides

an in-depth exploration of its discovery, historical context, and the evolution of its preparation,

offering valuable insights for professionals in the chemical and pharmaceutical sciences.

From the Dawn of Aminal Chemistry: The First
Synthesis
The first documented synthesis of bis(dimethylamino)methane, also known as N,N,N',N'-
tetramethylmethanediamine, can be traced back to the late 19th century. The pioneering

work of Belgian chemist Louis Henry in 1893 laid the foundation for our understanding of the

reactions between secondary amines and formaldehyde.[1] While the primary focus of his

broader research was on the reactions of ammonia and amines with aldehydes, his

investigations led to the successful preparation of this foundational aminal.
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The initial synthesis was achieved through the straightforward condensation reaction of

dimethylamine with formaldehyde. This reaction, elegant in its simplicity, forms the basis of

modern industrial production methods.

The Foundational Chemistry: Synthesis and
Properties
Bis(dimethylamino)methane is a colorless to pale yellow liquid with a characteristic amine-like

odor.[2] It is a ditertiary amine and the simplest example of an aminal, a functional group

characterized by two amine groups attached to the same carbon atom.[3]

The compound is prepared by the reaction of two equivalents of dimethylamine with one

equivalent of formaldehyde, with the elimination of a water molecule.[3]

Chemical Equation:

2 (CH₃)₂NH + CH₂O → [(CH₃)₂N]₂CH₂ + H₂O

This reaction is typically carried out in an aqueous solution and is a cornerstone of aminal

chemistry.

Physical and Chemical Properties
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Property Value Reference

IUPAC Name
N,N,N',N'-

Tetramethylmethanediamine
[3]

CAS Number 51-80-9 [3]

Molecular Formula C₅H₁₄N₂ [3]

Molar Mass 102.181 g·mol⁻¹ [3]

Appearance Colorless liquid [3]

Density 0.749 g/cm³ [3]

Melting Point -12 °C (10 °F; 261 K) [3]

Boiling Point 85 °C (185 °F; 358 K) [3]

Experimental Protocols: From Historical to Modern
Synthesis
The experimental procedures for the synthesis of bis(dimethylamino)methane have been

refined over the years, aiming for higher yields and purity.

Early 20th Century Synthetic Protocol (Conceptual
Reconstruction)
Based on the chemical principles of the time, an early synthesis would have likely involved the

direct mixing of aqueous solutions of dimethylamine and formaldehyde, followed by separation

and purification of the resulting aminal. The focus would have been on stoichiometric control

and removal of the water byproduct to drive the equilibrium towards the product.

Modern Synthetic Protocol
Modern syntheses prioritize efficiency and safety. A typical laboratory-scale preparation is as

follows:

Procedure:
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A solution of aqueous formaldehyde (e.g., 37% by weight) is chilled in an ice bath.

An aqueous solution of dimethylamine (e.g., 40% by weight) is added dropwise to the

formaldehyde solution with continuous stirring.

The reaction mixture is allowed to warm to room temperature and stirred for several hours to

ensure complete reaction.

The product is then isolated, often by salting out with potassium hydroxide, followed by

separation of the organic layer.

The crude product is dried over a suitable drying agent (e.g., anhydrous potassium

carbonate) and purified by distillation.

Yields for this procedure are typically high, often exceeding 80%.

The Role of Bis(dimethylamino)methane in Organic
Synthesis
The primary utility of bis(dimethylamino)methane lies in its role as a precursor to the

dimethylaminomethyl cation, [(CH₃)₂N=CH₂]⁺, a key intermediate in Mannich-type reactions.

This reactive species is generated in situ by the reaction of bis(dimethylamino)methane with an

acid. It serves as a convenient and efficient source for the introduction of a

dimethylaminomethyl group onto a variety of nucleophiles, including enolates, carbanions, and

electron-rich aromatic compounds.

This reactivity has made bis(dimethylamino)methane a valuable tool in the synthesis of a wide

range of organic molecules, including pharmaceuticals, natural products, and other specialty

chemicals.

Logical Relationships in Synthesis and Reactivity
The following diagram illustrates the central role of bis(dimethylamino)methane in the

generation of the electrophilic Mannich reagent.
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Caption: Synthesis of bis(dimethylamino)methane and its activation to form the Mannich

intermediate.

Experimental Workflow: A Modern Synthesis
Approach
The following diagram outlines a typical modern laboratory workflow for the synthesis and

purification of bis(dimethylamino)methane.
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Caption: A typical laboratory workflow for the synthesis of bis(dimethylamino)methane.
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In conclusion, the discovery of bis(dimethylamino)methane by Louis Henry marked a significant

step in the understanding of amine-aldehyde chemistry. From its simple beginnings, it has

evolved into a widely used and valuable reagent in the arsenal of synthetic organic chemists,

demonstrating the enduring power of fundamental chemical discoveries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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